Cas no 572-09-8 ([(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate)

• Product Name: [(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate
• CAS No: 572-09-8
• MF: C₁₄H₁₉BrO₉
• MW: 411.199264764786
• MDL: MFCD00063254
• CID: 38407
• PubChem ID: 24890582
• Update Time: 2025-06-09

[(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide
• Acetobromo-α-D-glucose
• 2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl Bromide (stabilized with CaCO3)
• 2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyl bromide
• Acetobromo-a-D-glucose
• Acetobromo-alpha-D-glucose
• BROMO 2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSIDE
• Bromo 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranoside
• 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl bromide
• : 2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide
• Glucopyranosylbromide, tetraacetate, a-D- (8CI)
• a-D-Glucopyranosylbromide, tetraacetate (9CI)
• 1-Bromo-2,3,4,6-tetra(O-acetyl)-a-D-pyranoglucose
• 1-Bromo-a-D-glucose tetraacetate
• 2,3,4,6-Tetra-O-acetyl-1-a-bromo-D-glucopyranose
• 2,3,4,6-Tetra-O-acetyl-a-D-bromoglucopyranose
• 2,3,4,6-Tetraacetyl-a-D-glucopyranosyl bromide
• Acetobromglucose
• Acetobromo-D-glucose
• Acetobromoglucose
• Acetylbromoglucose
• D-Acetobromoglucose
• Tetra-O-acetyl-a-D-glucopyranosylbromide
• Tetra-O-acetyl-a-D-glucosyl bromide
• a-Acetobromglucose
• a-Acetobromoglucose
• a-Bromoglucose tetraacetate
• a-D-Acetobromoglucose
• a-D-Bromotetraacetylglucose
• a-D-Glucosyl bromide tetraacetate
• Tetra-O-acetyl-a-D-glucopyranosyl bromide
• Acetobromo glucose
• 2,3,4,6-Tetra-O-acetyl-
• A-D-glucopyranosyl bromide
• ETH4010665
• alpha-D-Glucopyranosyl bromide, tetraacetate
• C14H19BrO9
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxan-2-yl]methyl acetate
• [(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate
• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-bromotetrahy
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSYL BROMIDE(STABILIZED WITH 1-2% CACO3)
• 2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide, stab. with 2% calcium carbonate
• doi:10.14272/CYAYKKUWALRRPA-RGDJUOJXSA-N
• EN300-69301
• 1-Bromo-2,3,4,6-tetra-O-acetyl-a-D-glucopyranose
• UNII-ETH4010665
• ACETOBROMGLUCOSE [MI]
• Bromo 2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranoside
• EINECS 209-339-0
• A-D-glucose
• A831344
• ACETOBROMO-.ALPHA.-D-GLUCOSE
• NS00042860
• 2,3,4,6-tetra-o-acetyl-alpha-d-glucopyranosyl
• F14901
• Bromo 2,3,4,6-Tetra-O-acetyl-Alpha-D-glucopyranoside (~ 5% CaCO3 as stabilizer)
• A inverted exclamation mark-D-glucopyranosyl
• NSC783071
• NSC-783071
• Acetobromo-
• 2,3,4,6-tetra-O-acetyl-alpha-glucopyranosyl bromide
• 10.14272/CYAYKKUWALRRPA-RGDJUOJXSA-N
• AS-16072
• Acetobromo-alpha-D-glucose, >=95% (TLC)
• 2,3,4,6-Tetra-O-acetylalpha-D-glucopyranosyl bromide
• 572-09-8
• Acetobromo-D-glucose a-D-Glucopyranosyl bromide-2,3,4,6-tetraacetate
• I+/--D-Glucopyranosyl bromide, tetraacetate
• 2.2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl bromide
• Q27277359
• 2,3,4,6-TETRAACETYL-.ALPHA.-D-GLUCOPYRANOSYL BROMIDE
• DTXSID001031860
• T1961
• [(3R,5R,6R)-3,4,5-triacetoxy-6-bromo-tetrahydropyran-2-yl]methyl acetate;2,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranosyl Bromide
• Acetobromo- alpha -D-glucose
• AMY24725
• 2,3,4,6-tetra-o-acetyl--d-glucopyranosyl bromide
• 2,3,4,6-O-Tetraacetyl-alpha-D-glucopyranosyl bromide
• SCHEMBL989356
• CYAYKKUWALRRPA-RGDJUOJXSA-N
• AKOS015896857
• MFCD00063254
• DB-019650
• .alpha.-D-Glucopyranosyl bromide, tetraacetate

• MDL： MFCD00063254
• Inchi： 1S/C14H19BrO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： CYAYKKUWALRRPA-RGDJUOJXSA-N
• SMILES： Br[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O
• BRN： 96669

Computed Properties

• Exact Mass: 410.02100
• Monoisotopic Mass: 410.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: White to yellow crystals or powders. Sensitive to light. Decompose in water.
• Density: 1.4900
• Melting Point: 87.0 to 92.0 deg-C
• Boiling Point: 412 oC at 760 mmHg
• Flash Point: 412 oC at 760 mmHg
• Refractive Index: 1.541
• Water Partition Coefficient: decomposition
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 114.43000
• LogP: 0.46440
• Merck: 60
• Sensitiveness: Moisture Sensitive
• Specific Rotation: 194.5 º (c=2,chloroform)
• Solubility: More soluble in methanol, easily soluble in ether, chloroform, acetone, ethyl acetate and benzene, slightly soluble in petroleum ether.

[(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives